Welcome to the BenchChem Online Store!
English
List
BenchChem

5,6-Dihydroxy-alpha-naphthoflavone

CYP1A inhibition metabolic inactivation naphthoflavone metabolism

5,6-Dihydroxy-alpha-naphthoflavone (CAS 78729-84-7), also referred to as alpha-naphthoflavone-5,6-dihydrodiol or ANF-5,6-dihydrodiol, is a synthetic flavonoid metabolite of the well-characterized cytochrome P450 inhibitor and aryl hydrocarbon receptor (AhR) ligand alpha-naphthoflavone (ANF; 7,8-benzoflavone, CAS 604-59-1). It is formed via CYP-mediated epoxidation of ANF at the 5,6-olefinic bond to yield ANF-5,6-oxide, followed by epoxide hydrolase-mediated hydration to the trans-5,6-dihydrodiol.

Molecular Formula C19H14O4
Molecular Weight 306.3 g/mol
CAS No. 78729-84-7
Cat. No. B1220379
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters

Basic Identity
Product Name5,6-Dihydroxy-alpha-naphthoflavone
CAS78729-84-7
Synonyms5,6-dihydroxy-alpha-naphthoflavone
alpha-naphthoflavone-5,6-dihydrodiol
alpha-naphthoflavone-5,6-dihydrodiol, (trans)-isome
Molecular FormulaC19H14O4
Molecular Weight306.3 g/mol
Structural Identifiers
SMILESC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C4=CC=CC=C4C(C3O)O
InChIInChI=1S/C19H14O4/c20-14-10-15(11-6-2-1-3-7-11)23-19-13-9-5-4-8-12(13)17(21)18(22)16(14)19/h1-10,17-18,21-22H/t17-,18-/m1/s1
InChIKeyMKRIYILFORRWIM-QZTJIDSGSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

5,6-Dihydroxy-alpha-naphthoflavone (CAS 78729-84-7): Metabolite Identity, Naphthoflavone Class, and Procurement-Relevant Context

5,6-Dihydroxy-alpha-naphthoflavone (CAS 78729-84-7), also referred to as alpha-naphthoflavone-5,6-dihydrodiol or ANF-5,6-dihydrodiol, is a synthetic flavonoid metabolite of the well-characterized cytochrome P450 inhibitor and aryl hydrocarbon receptor (AhR) ligand alpha-naphthoflavone (ANF; 7,8-benzoflavone, CAS 604-59-1) [1]. It is formed via CYP-mediated epoxidation of ANF at the 5,6-olefinic bond to yield ANF-5,6-oxide, followed by epoxide hydrolase-mediated hydration to the trans-5,6-dihydrodiol [1][2]. As a member of the naphthoflavone class of synthetic flavonoids, the compound is distinguished from its parent by the saturation and dihydroxylation of the 5,6-position, a structural modification that fundamentally alters its cytochrome P450 interaction profile [3]. It is available as a research-grade chemical (typical purity ≥95%) with the IUPAC name (5R,6R)-5,6-dihydroxy-2-phenyl-5,6-dihydrobenzo[h]chromen-4-one and molecular formula C₁₉H₁₄O₄ (MW 306.3 g/mol) [4].

▸ CYP3A4-dependent metabolite probe for ANF metabolism studies
▸ Authenticated reference standard for ANF-5,6-dihydrodiol identification
▸ Functionally distinct from parent α-naphthoflavone and β-naphthoflavone

Why 5,6-Dihydroxy-alpha-naphthoflavone Cannot Be Replaced by Parent alpha-Naphthoflavone or Other Naphthoflavone Analogs

Substituting 5,6-dihydroxy-alpha-naphthoflavone with the parent compound alpha-naphthoflavone (ANF), beta-naphthoflavone (BNF), or the isomeric 7,8-dihydrodiol metabolite would produce fundamentally different and potentially misleading experimental outcomes. The 5,6-dihydrodiol modification abolishes the potent CYP1A1/CYP1A2 inhibitory activity characteristic of ANF (IC₅₀ values of 60 nM and 6 nM for CYP1A1 and CYP1A2, respectively), while preserving the allosteric CYP3A4 activation capacity [1][2]. In contrast, ANF itself is a potent pan-CYP1 inhibitor and AhR antagonist, BNF functions primarily as a CYP1A inducer via AhR agonism, and the 7,8-dihydrodiol metabolite exhibits a distinct CYP interaction spectrum [1][3]. Furthermore, 5,6-dihydroxy-ANF is a quantitatively minor enzymatic product (versus the major 5,6-oxide and 6-phenol metabolites) whose formation is specifically mediated by CYP3A4 in human liver, making it a unique probe for dissecting CYP3A4-dependent ANF metabolism distinct from CYP1A-mediated pathways [4][5]. Generic interchange would therefore confound studies of ANF metabolic fate, CYP isoform selectivity, and AhR signaling modulation.

Parent α-Naphthoflavone (ANF)
Retains reported CYP1A2 inhibition and AhR antagonist activity; its broad CYP profile may obscure the isolated CYP3A4 activation signal characteristic of the 5,6-dihydrodiol.
β-Naphthoflavone (BNF)
Functions as a CYP1A inducer via AhR agonism, yielding a fundamentally different pathway modulation context compared to the metabolite reference compound.
7,8-Dihydrodiol ANF Isomer
Isomeric dihydrodiol exhibits a distinct CYP interaction spectrum and may co-elute under standard reversed-phase conditions, risking metabolite misassignment.

Quantitative Differentiation Evidence for 5,6-Dihydroxy-alpha-naphthoflavone versus Closest Analogs and In-Class Candidates

Loss of CYP1A-Mediated Inhibitory Activity Upon 5,6-Dihydrodiol Formation versus Parent ANF

Metabolism at the 5,6-olefinic bond of ANF represents the dominant enzymatic route, accounting for 73% and 86% of total organic-soluble metabolites produced by phenobarbital (PB)- and beta-naphthoflavone (BNF)-induced rat liver microsomes, respectively [1]. Critically, this 5,6-bond oxidation and subsequent dihydrodiol formation are mechanistically linked to the loss of ANF's inhibitory activity toward CYP1A-mediated benzo(a)pyrene metabolism in BNF-induced microsomes [1]. In BNF-induced microsomes—where CYP1A enzymes are highly expressed—ANF loses its inhibitory efficacy, whereas it retains potency in PB-induced microsomes where CYP1A levels are lower [1]. This context-dependent inactivation provides direct evidence that 5,6-dihydroxy-ANF represents a functionally silenced metabolite with respect to CYP1A inhibition.

CYP1A Inhibition Loss
Class-level inference
5,6-Dihydrodiol pathway: 73–86% of total ANF metabolism Parent ANF: inhibition lost in BNF-induced microsomes
Supports metabolite-inactivation pathway interpretation
Rat liver microsomes; NADPH-dependent system
CYP1A inhibition metabolic inactivation naphthoflavone metabolism enzyme kinetics

Direct Evidence of Reduced CYP1A2 Inhibitory Potency: 5,6-Dihydrodiol ANF versus Parent ANF in Human Liver Microsomes

In a direct comparative study using caffeine 3-demethylation as a CYP1A2-selective probe in human liver microsomes, parent ANF was identified as the most potent inhibitor among all compounds tested, whereas metabolites of ANF bearing dihydrodiol substitution at positions 5,6 (i.e., 5,6-dihydroxy-ANF) or 7,8 exhibited markedly reduced inhibitory activity [1]. This constitutes a direct, head-to-head comparison establishing that dihydrodiol formation at the 5,6-position attenuates CYP1A2 inhibition. In contrast, the parent ANF displays an IC₅₀ of approximately 6 nM against CYP1A2 and is used as a classical selective CYP1A2 inhibitor in human liver microsome studies [2].

CYP1A2 Inhibition Attenuation
Head-to-head comparison
5,6-Dihydrodiol ANF: markedly reduced inhibitory activity Parent ANF: most potent inhibitor tested (IC₅₀ ~6 nM)
Diol formation attenuates CYP1A2 inhibition in direct comparison
Human liver microsomes; caffeine 3-demethylation
CYP1A2 inhibition caffeine N3-demethylation human liver microsomes structure-activity relationship

Functional CYP3A4 Activation Retained by 5,6-Dihydrodiol ANF Despite Loss of CYP1A2 Inhibition

The same study that demonstrated reduced CYP1A2 inhibition by 5,6-dihydrodiol ANF also revealed that CYP3A4-mediated testosterone 6β-hydroxylation was stimulated by both parent ANF and metabolites bearing substitutions at positions 5,6 or 7,8 [1]. This creates a functionally selective profile: 5,6-dihydroxy-ANF loses CYP1A2 inhibitory activity while retaining CYP3A4 allosteric activation capacity. In contrast, hydroxy-ANF metabolites (e.g., 6-hydroxy-ANF) decreased CYP3A4-mediated testosterone 6β-hydroxylation, establishing a clear structure-activity distinction between dihydrodiol and monohydroxy substitution patterns [1]. Parent ANF displays both activities simultaneously—potent CYP1A2 inhibition (IC₅₀ = 6 nM) plus CYP3A4 activation (Kd = 7.4 µM) [2].

CYP3A4 Activation Retained
Head-to-head comparison
5,6-Dihydrodiol: retains CYP3A4 stimulatory activity Parent ANF: CYP3A4 Kd 7.4 µM + CYP1A2 inhibition; 6-hydroxy-ANF decreases CYP3A4
Functional selectivity: CYP3A4 activation without CYP1A2 inhibition
Testosterone 6β-hydroxylation probe
CYP3A4 allosteric activation testosterone 6β-hydroxylation functional selectivity enzyme modulation

Quantitatively Minor Metabolite Status Differentiates 5,6-Dihydrodiol ANF from Major ANF Metabolic Products Across Species

In a comprehensive cross-species metabolism study spanning rat, mouse, rabbit, and hamster hepatic microsomes, ANF-5,6-dihydrodiol was consistently identified as a minor metabolite, whereas ANF-5,6-oxide, ANF-6-phenol, and ANF-7,8-dihydrodiol were the major products across all species tested [1]. Total ANF metabolism rates were similar across species (22–32 nmol ANF metabolized/15 min/mg protein), with the 5,6- and 7,8-positions accounting for 49–71% and 15–46% of total metabolism, respectively [1]. The 5,6-dihydrodiol is formed from the 5,6-oxide via epoxide hydrolase, and its low abundance relative to the epoxide precursor indicates that the oxide is the primary stable product of 5,6-bond oxidation, with only a fraction undergoing further hydration [1][2]. In human liver microsomes, 5,6-dihydrodiol formation is specifically mediated by CYP3A4, confirmed by correlation with testosterone 6β-hydroxylation, inhibition by selective CYP3A4 inhibitors, and >80% suppression by anti-CYP3A4 antibody [3].

Minor Metabolite Profile
Cross-study comparable
5,6-Dihydrodiol: minor product in 4 species; CYP3A4-dependent in human Major metabolites: 5,6-oxide, 6-phenol, 7,8-dihydrodiol (22–32 nmol/15 min/mg total)
Specific biomarker for CYP3A4-mediated ANF metabolism
Hepatic microsomes; antibody inhibition >80% in human
metabolite profiling species comparison quantitative metabolism CYP3A4 specificity

Validated Reference Standard for Unambiguous Structural Identification of ANF Dihydrodiol Metabolites

5,6-Dihydroxy-alpha-naphthoflavone has been employed as an authenticated synthetic standard for the unambiguous structural identification of ANF dihydrodiol metabolites formed by rat liver microsomes [1]. The structures of metabolically formed ANF-dihydrodiols were identified by conversion to their corresponding phenols and comparison with synthetic standards, providing a rigorous method for structural assignment [1]. This compound has been registered in the MeSH Supplementary Concept database since 1983 (Unique ID C037784), with the source publication documenting its use in clarifying the structures of ANF dihydrodiols from both uninduced and induced rat liver microsomes from Charles River CD and Sprague-Dawley rats [1][2]. The (5R-trans) stereochemistry is explicitly specified for the CAS 78729-84-7 registry number, ensuring stereochemical integrity as a reference material [2].

Reference Standard Validation
Supporting evidence
Authenticated synthetic standard (CAS 78729-84-7) with defined (5R-trans) stereochemistry used for co-chromatography and structural confirmation of ANF-5,6-dihydrodiol.
Enables unambiguous isomer assignment vs. 7,8-dihydrodiol
MeSH-registered; phenol derivatization and UV/MS confirmation
reference standard structural elucidation metabolite identification quality control

Differential Aromatase (CYP19) Inhibition: 5,6-Hydroxylation Abolishes Activity Relative to 9-Hydroxy-ANF and Parent ANF

In a systematic structure-activity study of ANF derivatives as aromatase (CYP19) inhibitors, derivatives with hydroxyl substitution at positions 5, 6, 7, 8, 9, and 10 were screened using human placental microsomes with 40 nM androstenedione as substrate [1]. Parent ANF exhibited an I₅₀ of 0.07 µM, while 9-hydroxy-ANF—a known microsomal metabolite—was the most potent derivative tested (I₅₀ = 20 nM; Ki = 5 nM, surpassing the affinity of the natural substrates androstenedione [Km = 10 nM] and testosterone [Km = 80 nM]) [1]. Critically, hydroxyl substitution at position 5 or 6 did not produce similarly potent inhibition, consistent with the broader observation that 5,6-modification of the ANF scaffold attenuates CYP inhibitory activity [1][2]. This establishes a clear positional SAR: 9-hydroxylation enhances aromatase inhibition, whereas 5,6-dihydroxylation does not confer comparable potency.

Aromatase (CYP19) Inhibition
Class-level inference
5,6-Dihydroxy-ANF: not a potent aromatase inhibitor Parent ANF I₅₀ 0.07 µM; 9-hydroxy-ANF Ki 5 nM (most potent derivative)
5,6-Dihydroxylation attenuates CYP19 inhibition; distinct from 9-hydroxy metabolite
Human placental microsomes; androstenedione probe
aromatase inhibition CYP19 hydroxyl substitution SAR naphthoflavone derivatives

Optimal Scientific and Industrial Application Scenarios for 5,6-Dihydroxy-alpha-naphthoflavone Based on Quantitative Differentiation Evidence

Reference Standard for LC-MS/MS Quantification of ANF-5,6-Dihydrodiol in CYP3A4 Phenotyping Studies

Given that ANF-5,6-dihydrodiol is a specific CYP3A4-dependent metabolite in human liver (with >80% suppression by anti-CYP3A4 antibody), procurement of the authenticated compound (CAS 78729-84-7) as a quantitative reference standard enables accurate LC-MS/MS method development for CYP3A4 activity phenotyping using ANF as a probe substrate [1]. This application leverages the compound's unique formation pathway to distinguish CYP3A4-mediated metabolism from CYP1A-mediated oxidative routes that generate the major 5,6-oxide and 6-phenol metabolites [2]. Without this specific standard, CYP3A4 phenotyping assays relying on ANF would be limited to monitoring the 5,6-oxide, which may also be formed by other CYP isoforms.

Tool Compound for Isolating CYP3A4 Allosteric Activation from CYP1A Inhibition in Drug-Drug Interaction Research

5,6-Dihydroxy-ANF is uniquely suited as a probe for CYP3A4 allosteric mechanisms because it retains the ability to stimulate CYP3A4-mediated testosterone 6β-hydroxylation (comparable to parent ANF) while lacking the potent CYP1A2 inhibitory activity (IC₅₀ = 6 nM for parent ANF) that would otherwise confound data interpretation [1][2]. This functional selectivity—documented in a direct head-to-head comparison—enables researchers to study CYP3A4 heterotropic cooperativity without the need for additional CYP1A inhibitor controls, reducing experimental complexity and improving signal specificity in drug-drug interaction screening assays [1].

Mechanistic Probe for ANF Metabolic Inactivation in CYP1A Induction Studies

The quantitative finding that 73–86% of ANF metabolism proceeds through 5,6-bond oxidation—and that this pathway is mechanistically linked to the loss of CYP1A inhibitory activity in BNF-induced microsomes—positions 5,6-dihydroxy-ANF as an essential mechanistic probe [1]. Researchers investigating the paradoxical loss of ANF efficacy in AhR-induced systems (where CYP1A enzymes are upregulated) can use this compound to confirm that 5,6-dihydrodiol formation is the inactivation endpoint, distinguishing metabolic clearance from receptor-level antagonism. This application is particularly relevant for studies where ANF is used to block AhR-mediated CYP1A induction but may be self-inactivated by the very enzymes it is intended to inhibit [1].

Isomer-Specific Metabolite Identification in Naphthoflavone Metabolic Profiling

As documented in the structural reanalysis by Nesnow et al., 5,6-dihydroxy-ANF serves as an authenticated reference standard enabling unambiguous chromatographic distinction between the 5,6-dihydrodiol and the isomeric 7,8-dihydrodiol metabolites [1]. Analytical laboratories engaged in naphthoflavone metabolic profiling require both dihydrodiol isomer standards to prevent misassignment, as these isomers may co-elute under standard reversed-phase HPLC conditions. The MeSH-registered (5R-trans) stereochemistry of CAS 78729-84-7 further ensures stereochemical fidelity in chiral separations, which is critical for laboratories conducting stereoselective metabolism studies [2].

Application
Selection Property
Validation Focus
LC-MS/MS Quantitation of ANF-5,6-Dihydrodiol
CYP3A4-specific metabolite standard with authenticated stereochemistry
CYP3A4 phenotyping method validation; isomer-specific chromatography
CYP3A4 Allosteric Activation Probe
Retains reported CYP3A4 stimulation without CYP1A2 inhibition
Drug-drug interaction assay specificity; heterotropic cooperativity studies
ANF Metabolic Inactivation Studies
5,6-Dihydrodiol as endpoint of CYP1A-mediated ANF metabolism
Metabolic clearance vs. receptor antagonism in AhR-induced models
Isomer-Specific Metabolite Identification
Authenticated (5R-trans) standard for unambiguous isomer distinction
Prevention of 5,6-/7,8-dihydrodiol co-elution misassignment
Quote Request

Request a Quote for 5,6-Dihydroxy-alpha-naphthoflavone

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2026 BenchChem. All Rights Reserved.
img